Cas no 269410-08-4 (4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 269410-08-4
• Molecular Formula: C₉H₁₅BN₂O₂
• Molecular Weight: 194.0386
• MDL: MFCD03453063
• CID: 67378
• PubChem ID: 2774010

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 4-Pyrazoleboronic acid pinacol ester
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1H-Pyrazole-4-Boronic Acid Pinacol Ester
• 4-Pyrazoleboronic Ac
• Pyrazole-4-boronic acid pinacol ester
• 2-(1H-Pyrazole-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(4-Pyrazolyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• Pyrazole
• Pyrazole-4-boronic
• 4,4,5,5-Tetramethyl-2-(1H-pyrazol-2-yl)-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(pyrazol-4-yl)-1,3,2-dioxaborolane
• Pyrazol-4-ylboronic acid pinacol ester
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• pyrazole-4-boronic acid, pinacol ester
• 4,4,5,5-Tetramethyl-2-(1H-pyrazol-4-yl)-1,3,2-dioxaborolane
• 1H-Pyrazole, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1h-pyrazole-4-boronic acid, pinaco

• MDL： MFCD03453063
• InChIKey： TVOJIBGZFYMWDT-UHFFFAOYSA-N
• Inchi： 1S/C9H15BN2O2/c1-8(2)9(3,4)14-10(13-8)7-5-11-12-6-7/h5-6H,1-4H3,(H,11,12)
• SMILES： O1B(C2C([H])=NN([H])C=2[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 194.122658g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 194.122658g/mol
• Monoisotopic Mass: 194.122658g/mol
• Topological Polar Surface Area: 47.1Ų
• Heavy Atom Count: 14
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Molecular Weight: 194.04

Experimental Properties

• LogP: 0.70890
• PSA: 47.14000
• Refractive Index: 1.487
• Water Partition Coefficient: Insoluble
• Boiling Point: 335.4°Cat760mmHg
• Melting Point: 145.0 to 149.0 deg-C
• Flash Point: 156.6℃
• Color/Form: White to Yellow Solid
• Solubility: Insoluble in water
• Density: 1.09

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters